5-Chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride
Description
5-Chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C20H22Cl2N2O2 and its molecular weight is 393.3 g/mol. The purity is usually 95%.
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Properties
CAS No. |
107190-22-7 |
|---|---|
Molecular Formula |
C20H22Cl2N2O2 |
Molecular Weight |
393.3 g/mol |
IUPAC Name |
6-(5-chloro-1-methyl-2-pyridin-3-ylindol-3-yl)hexanoic acid;hydrochloride |
InChI |
InChI=1S/C20H21ClN2O2.ClH/c1-23-18-10-9-15(21)12-17(18)16(7-3-2-4-8-19(24)25)20(23)14-6-5-11-22-13-14;/h5-6,9-13H,2-4,7-8H2,1H3,(H,24,25);1H |
InChI Key |
LIQJLEFPDRONRJ-UHFFFAOYSA-N |
SMILES |
CN1C2=C(C=C(C=C2)Cl)C(=C1C3=CN=CC=C3)CCCCCC(=O)O.Cl |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)C(=C1C3=CN=CC=C3)CCCCCC(=O)O.Cl |
| 107190-22-7 | |
Synonyms |
5-chloro-1-methyl-2-(3-pyridyl)-3-indolehexanoic acid CGS 15435A CGS-15435-A |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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![(3S,4R,5S,10S,13R,14R)-4,10,13-trimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol](/img/structure/B1214898.png)
